Cas no 941923-07-5 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 941923-07-5
• MF: C₂₁H₂₀N₂O₃S₂
• MW: 412.525102615356
• CID: 6305004
• PubChem ID: 16900292
• Update Time: 2025-05-19

N-(2H-1,3-benzodioxol-5-yl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• F2336-0716
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide
• 941923-07-5
• N-(1,3-benzodioxol-5-ylmethyl)-2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• AKOS024641514
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide

• Inchi： 1S/C21H20N2O3S2/c1-14-2-4-15(5-3-14)11-27-21-23-17(12-28-21)9-20(24)22-10-16-6-7-18-19(8-16)26-13-25-18/h2-8,12H,9-11,13H2,1H3,(H,22,24)
• InChI Key： QKBIOYTVUNNVAF-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CS1)CC(NCC1=CC=C2C(=C1)OCO2)=O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 412.09153485g/mol
• Monoisotopic Mass: 412.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS No. 941923-07-5)

N-(2H-1,3-benzodioxol-5-yl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941923-07-5, represents a novel molecular structure with potential applications in the treatment of various therapeutic conditions. The intricate architecture of this molecule, featuring a benzodioxole moiety and a thiazole ring system, suggests a unique interaction profile with biological targets, making it a subject of intense study in medicinal chemistry.

The benzodioxole moiety, also known as an oxygenated phenanthrene derivative, is a structural motif that has been widely explored for its pharmacological properties. Compounds containing this group often exhibit significant biological activity, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory applications. The presence of the benzodioxole ring in N-(2H-1,3-benzodioxol-5-yl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide likely contributes to its potential efficacy in modulating neurotransmitter systems and inhibiting inflammatory pathways.

The second key component of this compound is the thiazole ring system. Thiazoles are heterocyclic compounds that are extensively studied for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The specific arrangement of atoms within the thiazole ring in N-(2H-1,3-benzodioxol-5-yl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide may enhance its ability to interact with biological targets such as enzymes and receptors involved in disease pathways.

The presence of the (4-methylphenyl)methylsulfanyl group further adds complexity to the molecular structure. This group is known to influence the electronic properties of the molecule and can affect its solubility, bioavailability, and metabolic stability. In pharmaceutical development, such substituents are often strategically incorporated to optimize drug-like properties and enhance therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-(2H-1,3-benzodioxol-5-yl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide with biological targets. These studies have provided valuable insights into how the structural features of this compound contribute to its potential pharmacological activity. For instance, computational analyses have suggested that the benzodioxole and thiazole moieties may interact with specific amino acid residues in target proteins, leading to modulatory effects on cellular processes.

In vitro studies have begun to explore the pharmacological profile of N-(2H-1,3-benzodioxol-5-yl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide. Initial experiments have shown promising results in models relevant to neurological disorders and inflammation. The compound has demonstrated potential as an antagonist or partial agonist at various neurotransmitter receptors, suggesting its utility in treating conditions such as depression, anxiety, and chronic pain. Additionally, its interaction with inflammatory pathways has been observed in cell-based assays, indicating potential therapeutic benefits in managing inflammatory diseases.

The synthesis of N-(2H-1,3-benzodioxol-5-y strong>)methyl - 2 - ( 2 - { ( < strong > 4 - methylphen yl strong > ) m eth ylsulf any l } - 1 , 3 - thia z ol - 4 - yl ) ac eta m ide has been achieved through multi-step organic synthesis involving key reactions such as condensation, cyclization, and functional group transformations. The synthetic route has been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have allowed for the efficient preparation of complex molecules like this one, enabling further exploration of their biological activities.

The pharmacokinetic properties of N-(2H - 1 , 3 - b enz od ox o l - 5 - yl strong >) m eth y l - 2 - ( 2 - { ( < strong > 4 - m eth yl ph en y l strong > ) m eth ylsulf any l } - 1 , 3 - t hia z ol - 4 - yl ) ac eta m ide are under investigation to assess its bioavailability and metabolic fate. Understanding these properties is essential for determining appropriate dosing regimens and predicting clinical efficacy. In vivo studies are being conducted to evaluate how the compound is absorbed、distributed、metabolized，and excreted by the body，providing critical data for drug development.

The potential therapeutic applications of N-(2H - 1 , 3 - b enz od ox o l - 5 - yl strong >) m eth y l - 2 - ( 2 - { ( < strong > 4 - m eth yl ph en y l strong > ) m eth ylsulf any l } - 1 , 3 - t hia z ol - 4 - yl ) ac eta m ide are broad and include conditions such as neurological disorders、inflammatory diseases，and other therapeutic areas where modulation of neurotransmitter systems or inflammatory pathways is relevant. The unique combination of structural features makes this compound a promising candidate for further development into a novel therapeutic agent.

Ongoing research is focused on refining the chemical structure of N-(2H--b enz od ox o l--5--y l strong >)me t h y l -- 22 -- { ( -- b enz o me t h y lsul f any l } -- t hia z ol --44--y l ) ac eta m ide to enhance its pharmacological properties。This includes optimizing solubility、bioavailability，and metabolic stability while maintaining or improving therapeutic efficacy。Strategies such as structure-based drug design and high-throughput screening are being employed to identify analogues with enhanced activity profiles。

The development of new pharmaceutical agents requires a multidisciplinary approach，integrating expertise from organic chemistry、medicinal chemistry、pharmacology，and biotechnology。N-(22H--b enz od ox o l--55--y ll ）me t hyll --22---{（b enzo me t hysul fany ll）t hi az ol ---44---y ll ）ac eta m ide exemplifies how collaboration across these fields can lead to innovative therapeutics。By leveraging advances in synthetic chemistry、computational biology，and preclinical testing，researchers are moving closer to realizing the full potential of this promising compound。